
Essential Safety and Operational Guide for
Handling O-Phenyl Chlorothioformate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: O-Phenyl chlorothioformate

Cat. No.: B129335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of O--Phenyl chlorothioformate. Adherence to these guidelines

is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Chemical Properties
O-Phenyl chlorothioformate is a corrosive and hazardous chemical that requires careful

handling. It is classified with the GHS05 pictogram, indicating its potential to cause severe skin

burns and eye damage.
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Property Value

Synonyms
Phenyl thionochloroformate, Phenyl

thioxochloroformate

CAS Number 1005-56-7

Molecular Formula C₇H₅ClOS

Molecular Weight 172.63 g/mol

Appearance Light yellow to amber clear liquid

Boiling Point 81-83 °C at 6 mmHg

Density 1.248 g/mL at 25 °C

Flash Point 81 °C (177.8 °F) - closed cup[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type Specification

Eye and Face Protection
Chemical safety goggles and a face shield are

required.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes are

essential.[4]

Respiratory Protection

Work in a well-ventilated fume hood. If

ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate filter for

organic vapors and acid gases (e.g., type

ABEK).[5]

Safe Handling and Storage
Operational Plan for Handling:
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Preparation:

Ensure a safety shower and eyewash station are readily accessible.[3]

Work exclusively in a certified chemical fume hood.

Have spill control materials (e.g., inert absorbent like sand or vermiculite) available.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not inhale vapors.

Ground and bond containers when transferring material to prevent static discharge.

Use spark-proof tools.

Keep the container tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, amines, and bases.[6]

Keep away from heat, sparks, and open flames.[6]

Store in a designated corrosives area.[3]

Protect from moisture, as it can react with water.

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide.[1]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,

carbon dioxide, sulfur oxides, and hydrogen chloride gas may be generated.[7][8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release Measures:

Evacuation: Evacuate the area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.
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Containment: Absorb the spill with a non-combustible, inert material such as sand, earth, or

vermiculite. Do not use combustible materials like sawdust.

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,

labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

PPE: Wear the appropriate personal protective equipment as outlined in Section 2 during

cleanup.

Disposal Plan
Neutralization and Disposal of Small Quantities:

Work in a Fume Hood: All neutralization and disposal procedures must be performed in a

chemical fume hood.

Prepare Neutralizing Solution: Prepare a dilute solution of a weak base, such as 5% sodium

bicarbonate, in a large beaker.

Slow Addition: Slowly and carefully add the O-Phenyl chlorothioformate to the stirred

sodium bicarbonate solution. Be prepared for gas evolution (carbon dioxide).

Stir and Monitor: Allow the mixture to stir for several hours to ensure complete hydrolysis and

neutralization.

pH Check: Check the pH of the solution to ensure it is neutral (pH 6-8).

Aqueous Waste Disposal: The neutralized aqueous solution can be disposed of down the

drain with copious amounts of water, in accordance with local regulations.

Disposal of Contaminated Materials:

Contaminated PPE, absorbent materials, and empty containers should be placed in a

sealed, labeled container and disposed of as hazardous waste through your institution's

environmental health and safety office.
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Workflow and Logical Relationships
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Caption: Workflow for the safe handling and disposal of O-Phenyl chlorothioformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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